molecular formula C24H16N4O2S B11047517 2-(6,8-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaen-12-yl)benzoic acid

2-(6,8-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaen-12-yl)benzoic acid

Cat. No.: B11047517
M. Wt: 424.5 g/mol
InChI Key: RJGGPDBDVRHBBV-UHFFFAOYSA-N
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Description

This compound is a fascinating fusion of structural complexity. Its systematic name is 1-(10,10-dimethyl-3,3-dioxo-3-thia-4-azatricyclo[5.2.1.0(1,5)]dec-4-yl)-3-methylpent-4-en-1-one . Let’s break down its features:

    Molecular Formula: C₁₆H₂₅NO₃S

    Average Mass: 311.44 Da

    Monoisotopic Mass: 311.16 Da

    ChemSpider ID: 478673

Preparation Methods

Synthetic Routes:: While specific synthetic routes for this compound are not widely documented, it likely involves intricate steps due to its unique structure. Researchers would need to explore novel strategies to assemble the complex framework.

Industrial Production:: Unfortunately, industrial-scale production methods remain elusive

Chemical Reactions Analysis

Reactivity:: This compound likely participates in various chemical reactions:

    Oxidation: Oxidative transformations could modify its functional groups.

    Reduction: Reduction reactions might yield derivatives with altered properties.

    Substitution: Substituents on the aromatic ring could undergo substitution reactions.

Common Reagents and Conditions::

Major Products:: The specific products depend on reaction conditions, but exploring these transformations could yield valuable derivatives.

Scientific Research Applications

Chemistry::

    Structural Studies: Investigating its conformational flexibility and interactions.

    Catalysis: Assessing its potential as a catalyst or ligand.

Biology and Medicine::

    Bioactivity Screening: Testing its effects on biological targets.

    Drug Discovery: Exploring its pharmacological potential.

Industry::

    Materials Science: Its unique structure may inspire novel materials.

    Functional Coatings:

Mechanism of Action

The precise mechanism remains speculative, but it likely interacts with specific molecular targets or pathways. Further research is needed to unravel its effects.

Comparison with Similar Compounds

While direct analogs are scarce, we can draw parallels with related structures:

    1,3,4-Thiadiazole-2,5-dithiol: : Shares some sulfur-containing features.

    7,9-dimethylpyrido[3’,2’4,5]thieno[3,2-d]pyrimidin-4(1H)-one: : A heterocyclic compound with intriguing properties.

Properties

Molecular Formula

C24H16N4O2S

Molecular Weight

424.5 g/mol

IUPAC Name

2-(6,8-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaen-12-yl)benzoic acid

InChI

InChI=1S/C24H16N4O2S/c1-12-11-13(2)25-23-18(12)19-20(31-23)22-26-16-9-5-6-10-17(16)28(22)21(27-19)14-7-3-4-8-15(14)24(29)30/h3-11H,1-2H3,(H,29,30)

InChI Key

RJGGPDBDVRHBBV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C1C3=C(S2)C4=NC5=CC=CC=C5N4C(=N3)C6=CC=CC=C6C(=O)O)C

Origin of Product

United States

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